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Compound of Interest

Compound Name: 4-lodo-7-methoxy-1H-indole
Cat. No.: B13015376
Get Quote
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Operational Executive Summary

4-lodo-7-methoxy-1H-indole (CAS: 1360883-25-5) is a halogenated heterocyclic building
block used frequently in medicinal chemistry for structure-activity relationship (SAR) studies.

Critical Disposal Directive: Due to the presence of the iodine atom, this compound and all
waste streams containing it must be classified as Halogenated Organic Waste. Under no
circumstances should this material be disposed of in general trash, down the drain, or mixed
with non-halogenated solvents (unless unavoidable during processing), as this significantly
increases disposal costs and violates environmental compliance standards (RCRA/EPA).

Immediate Action Required:
o Segregate: Place in "Halogenated Solvent/Organic" waste containers.
e Protect: Store waste in amber vessels; the Carbon-lodine (C-1) bond is photosensitive.

o Label: Clearly mark as "Halogenated Organic Solid/Solution" with the full chemical name.

Chemical Profile & Hazard Assessment
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Before handling waste, verify the material identity and associated hazards. This molecule
shares stability profiles with other halo-indoles, necessitating protection from light and

oxidation.
Table 1: Physicochemical & Hazard Profile

Property Specification Operational Implication
Use for waste manifesting and

CAS Number 1360883-25-5 _ _
inventory tracking.
Halogenated (lodine) —

Molecular Formula CoHsINO requires high-temp
incineration.

_ _ _ Dust control measures

Physical State Solid (Off-white to brown) ) ]
required during transfer.
Waste container must be

Reactivity Photosensitive; Air-sensitive amber/opaque and tightly
sealed.
Treat as Irritant

GHS Classification Warning (Skin/Eye/Resp) and Harmful if
Swallowed.
Standard PPE (Nitrile gloves,

Hazard Statements H315, H319, H335, H302 safety glasses, lab coat) is

mandatory.

Pre-Disposal Management: Segregation &
Packaging

Effective disposal begins at the bench. Improper segregation is the leading cause of laboratory
safety incidents and increased disposal costs.

Waste Stream Segregation Logic

The presence of lodine dictates the waste stream. Halogenated compounds require specific
incineration temperatures (>1100°C) to prevent the formation of toxic byproducts, unlike non-
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halogenated organics which are often used for fuel blending.

Waste Generation:

4-lodo-7-methoxy-1H-indole

Physical State?

N

Solid Waste Liquid Waste
(Pure compound, contaminated gloves, paper) (Reaction mixtures, mother liquors)

CONTAINER A:
Solid Hazardous Waste Solvent Composition?

(Double-bagged, labeled)

Halogenated Solvent Present?
(DCM, Chloroform, etc.)

Yes (Standard) No (Rare)

*Critical: Even if dissolved in Acetone,
the presence of the lodo-indole technically
classifies the mix as Halogenated Waste
in many jurisdictions. Default to Bin B.

CONTAINER B: CONTAINER C:

Halogenated Organic Solvents Non-Halogenated Solvents
(High BTU Incineration) (Only if <1% Halogen content*)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-lodo-7-methoxy-1H-indole waste streams.
Defaulting to Halogenated streams is the safest operational standard.

Packaging Protocols

¢ Solids: Collect pure solid waste in a wide-mouth jar or double-bagged in heavy-duty

polyethylene bags.
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o Why: Prevents dust dispersion and protects the waste team from direct contact.[1]

e Liquids: Collect in HDPE or Glass carboys.

o Constraint: Do not use metal cans if the solution is acidic, as iodine compounds can
degrade and corrode metal over time.

o Venting: Ensure caps are vented if there is any risk of ongoing reaction or gas evolution
(unlikely for the pure compound, but possible in reaction mixtures).

Detailed Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired or Excess)

o Personal Protective Equipment (PPE): Don nitrile gloves, safety goggles, and a lab coat. If
handling >10g of fine powder, use a powder hood or N95 respirator.

» Container Selection: Use a dedicated "Solid Hazardous Waste" container (wide-mouth
HDPE jar).

» Transfer: Carefully transfer the solid. Wipe the exterior of the source container with a solvent-
dampened tissue to remove residue; add this tissue to the waste jar.

» Labeling: Affix a hazardous waste label.
o Constituents: Write "4-lodo-7-methoxy-1H-indole".

o Hazard Checkboxes: Check "Toxic" and "lrritant".

Storage: Store in a satellite accumulation area (SAA) away from light until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

e Quenching: Ensure the reaction is fully quenched. Reactive intermediates must be
neutralized before bottling.

e Solvent Compatibility:
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o If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated
Waste carboy.

o If dissolved in Ethyl Acetate or Methanol: Although the solvent is non-halogenated, the
solute (4-lodo-7-methoxy-1H-indole) is halogenated. Protocol dictates disposing of this
mixture into the Halogenated Waste stream.

o Scientific Rationale: Mixing halogenated solutes into non-halogenated fuel-blending
streams can poison catalysts in recycling facilities or violate emissions permits during
incineration.

e Rinsing: Triple-rinse the reaction vessel with a small amount of compatible solvent. Add
rinsate to the waste container.

Emergency Response: Spill Cleanup

In the event of a spill, rapid containment prevents contamination of the lab environment.

1. Alert & Protect 2. Containment 3. Removal 4. Decontamination 5. Disposal
Notify personnel. Cover spill with absorbent pads. Sweep/Scoop solids gently. Wipe area with Acetone/Ethanol. Place all materials in
Don PPE (Double Gloves). Prevent drain access. Avoid dust generation. Wash with soap & water. Hazardous Waste bag.

Click to download full resolution via product page
Figure 2: Step-by-step spill response protocol for solid or liquid spills.

Specific Neutralization: Unlike acids or bases, there is no specific "neutralization" chemical for
this indole. Physical removal is the primary method. If the iodine bond cleaves and releases
free iodine (indicated by purple discoloration), treat the surface with 10% Sodium Thiosulfate
solution to reduce the iodine to colorless iodide before final cleaning.

Regulatory Compliance (RCRA & EPA)

For US-based laboratories, adherence to the Resource Conservation and Recovery Act
(RCRA) is mandatory.

e Waste Coding:
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o This specific compound is not P-listed or U-listed by name.

o Characteristic Waste: It likely does not meet the definition of Toxicity Characteristic (D-list)
unless specific TCLP testing proves otherwise.

o Generator Knowledge: However, based on "Generator Knowledge," it must be managed
as Hazardous Waste due to its halogen content and potential toxicity.

o EU Waste Codes (EWC):

o 16 05 06* (Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13015376?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13015376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

